Cas no 103980-67-2 (4(3H)-Pyrimidinone,6-methyl-5-pentyl-)
103980-67-2 structure
Product Name:4(3H)-Pyrimidinone,6-methyl-5-pentyl-
CAS No:103980-67-2
MF:C10H16N2O
MW:180.246842384338
CID:227254
PubChem ID:135854969
Update Time:2025-04-19
4(3H)-Pyrimidinone,6-methyl-5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,6-methyl-5-pentyl-
- 4(1H)-Pyrimidinone,6-methyl-5-pentyl- (9CI)
- 6-methyl-5-pentyl-1H-pyrimidin-4-one
- 4-Pyrimidinol, 6-methyl-5-pentyl-
- DTXSID40146198
- 103980-67-2
- 6-Methyl-5-pentyl-4-pyrimidinol
-
- Inchi: 1S/C10H16N2O/c1-3-4-5-6-9-8(2)11-7-12-10(9)13/h7H,3-6H2,1-2H3,(H,11,12,13)
- InChI Key: RQAWBWFCGUGTGU-UHFFFAOYSA-N
- SMILES: O=C1C(=C(C)N=CN1)CCCCC
Computed Properties
- Exact Mass: 180.12638
- Monoisotopic Mass: 180.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 274.1°C at 760 mmHg
- Flash Point: 119.6°C
- Refractive Index: 1.532
- PSA: 41.46
- LogP: 2.22330
4(3H)-Pyrimidinone,6-methyl-5-pentyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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